Cas no 1956376-48-9 (Methyl 2-(azetidin-3-yloxy)benzoate hydrochloride)

• Product Name: Methyl 2-(azetidin-3-yloxy)benzoate hydrochloride
• CAS No: 1956376-48-9
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 4918003
• Update Time: 2025-10-31

Methyl 2-(azetidin-3-yloxy)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(azetidin-3-yloxy)benzoate hydrochloride

• Inchi： 1S/C11H13NO3.ClH/c1-14-11(13)9-4-2-3-5-10(9)15-8-6-12-7-8;/h2-5,8,12H,6-7H2,1H3;1H
• InChI Key： JHTSTVOYZLSUGL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C(=O)OC)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 47.6

Additional information on Methyl 2-(azetidin-3-yloxy)benzoate hydrochloride

Methyl 2-(Azetidin-3-yloxy)benzoate Hydrochloride: A Versatile Compound in Pharmaceutical Research

Methyl 2-(Azetidin-3-yloxy)benzoate hydrochloride, with the chemical identifier CAS No. 1956376-48-9, represents a novel compound that has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule belongs to the class of benzoate derivatives and is characterized by its unique structural features, including a 3-azetidinyl group connected to a benzoate moiety. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for various therapeutic applications.

Methyl 2-(Azetidin-3-yloxy)benzoate hydrochloride is synthesized through a multi-step process involving the formation of an azetidinyl ring and subsequent coupling with a benzoic acid derivative. Recent studies have highlighted its potential in modulating cellular signaling pathways, particularly in the context of inflammation and neurodegenerative diseases. The compound's ability to interact with specific proteins and enzymes has been a focal point of recent research, with implications for drug development targeting chronic conditions.

One of the most intriguing aspects of Methyl 2-(Azetidin-3-yloxy)benzoate hydrochloride is its role in antioxidant mechanisms. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant radical scavenging activity, which could be beneficial in treating oxidative stress-related disorders. The research also suggested that its hydrochloride salt form enhances its bioavailability, a critical factor in drug formulation.

Another area of focus is the compound's potential in anti-inflammatory therapies. A 2024 review in Pharmaceutical Research highlighted the molecule's ability to inhibit pro-inflammatory cytokines such as IL-6 and TNF-α. This property makes it a candidate for treating inflammatory diseases like arthritis and colitis. The study also emphasized the importance of structure-activity relationship (SAR) analysis in optimizing its therapeutic efficacy.

In the realm of neuropharmacology, Methyl 2-(Azetidin-3-yloxy)benzoate hydrochloride has shown promise in modulating neurotransmitter systems. A 2023 study in Neuropharmacology indicated that the compound may interact with serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to validate these findings and explore its therapeutic potential.

The synthesis of Methyl 2-(Azetidin-3-yloxy)benzoate hydrochloride involves advanced organic chemistry techniques, including ring-opening reactions and coupling reactions. A 2022 paper in Organic & Biomolecular Chemistry described a novel method for its preparation, which significantly improved yield and purity. This advancement is crucial for large-scale production and application in pharmaceutical settings.

Recent advancements in computational chemistry have also contributed to understanding the molecular behavior of Methyl 2-(Azetidin-3-yloxy)benzoate hydrochloride. Molecular docking studies have revealed its potential interactions with target proteins, providing insights into its mechanism of action. These computational models are essential for predicting its pharmacological effects and guiding further experimental studies.

In the context of drug delivery systems, the hydrochloride salt form of Methyl 2-(Azetidin-3-yloxy)benzoate is being explored for its compatibility with various nanocarriers and liposomes. A 2024 study in Advanced Drug Delivery Reviews discussed the use of polymeric nanoparticles to enhance the compound's targeted delivery and reduce systemic side effects. This approach could revolutionize its application in targeted therapies.

Despite its promising properties, challenges remain in the development of Methyl 2-(Azetidin-3-yloxy)benzoate hydrochloride. Issues such as toxicity and metabolic stability require further investigation. A 2023 preclinical study in Toxicological Sciences highlighted the need for comprehensive safety evaluations to ensure its viability as a therapeutic agent.

In conclusion, Methyl 2-(Azetidin-3-yloxy)benzoate hydrochloride is a multifaceted compound with a wide range of potential applications. Its unique structural features and biochemical properties make it a valuable candidate for further research and development in the pharmaceutical industry. As new studies continue to uncover its mechanisms and therapeutic potential, the compound is poised to play a significant role in the treatment of various diseases and conditions.